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An In-depth Technical Guide to the Fundamental Properties of Diphenyl Carbonate for

Researchers

Introduction
Diphenyl carbonate (DPC) is an acyclic carbonate ester with the chemical formula

(C₆H₅O)₂CO.[1] It presents as a colorless, crystalline solid and is a crucial compound in both

industrial and research settings.[1][2][3] Primarily, DPC serves as a key monomer, in

conjunction with bisphenol A, for the production of polycarbonate polymers, which are valued

for their high impact resistance and optical clarity.[2][3][4] It is also a product of polycarbonate

decomposition.[1][2] Beyond its role in polymer chemistry, diphenyl carbonate is utilized as a

solvent, plasticizer, and a green, highly reactive carbonyl source in various organic syntheses,

replacing hazardous reagents like phosgene.[3][5][6] This guide provides an in-depth overview

of the fundamental properties, synthesis, applications, and safety protocols for diphenyl
carbonate, tailored for researchers, scientists, and professionals in drug development.

Core Chemical and Physical Properties
The fundamental properties of diphenyl carbonate are summarized in the tables below,

providing a comprehensive reference for researchers.

Table 1: General and Physical Properties
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Property Value Source(s)

IUPAC Name Diphenyl carbonate [7][8]

CAS Number 102-09-0 [2][7]

Molecular Formula C₁₃H₁₀O₃ [2][7][8]

Molecular Weight 214.22 g/mol [2][5]

Appearance White crystalline solid/flakes [3][9][10][11]

Melting Point 78 - 82 °C [1][3][9][12][13][14][15]

Boiling Point 301 - 306 °C [1][3][5][9][12][13][14][15]

Density

1.1215 g/cm³ at 87 °C[1] 1.272

g/cm³ at 14 °C[9] 1.3 g/cm³[13]

[14]

[1][9][13][14]

Vapor Pressure
0.014 Pa at 20 °C[9] 0.002

hPa at 25°C[15]
[9][15]

Flash Point 168 °C (closed cup) [9][15][16]

Autoignition Temp. ~620 °C [9][15]

Table 2: Solubility and Partition Coefficients
Property Value Source(s)

Water Solubility Insoluble; ~13 mg/L at 20 °C [1][3][8][9]

Solubility in Organic Solvents

Soluble in hot alcohol, ethanol,

diethyl ether, benzene, carbon

tetrachloride, acetic acid, and

aromatic hydrocarbons like

toluene and xylene.

[1][5][8][10][17]

Log Kow (Octanol/Water

Partition Coefficient)
3.21 - 3.28 [9][15][18]

Table 3: Thermochemical Data
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Property Value Source(s)

Standard Enthalpy of

Formation (ΔfH°gas)
-311 ± 8.8 kJ/mol [19]

Standard Enthalpy of

Formation (ΔfH°solid)
-401.4 ± 1.9 kJ/mol [20]

Enthalpy of Combustion

(ΔcH°solid)
-6143.6 ± 1.9 kJ/mol [20]

Enthalpy of Vaporization

(ΔvapH°)
80.9 ± 0.6 kJ/mol [20]

Enthalpy of Sublimation

(ΔsubH°)
90 ± 8.4 kJ/mol [20]

Synthesis and Production
The production of diphenyl carbonate can be achieved through several routes, broadly

categorized into phosgene and non-phosgene methods. The choice of synthesis pathway often

depends on balancing factors like reagent toxicity, reaction efficiency, and environmental

impact.

Phosgene-based Synthesis
The traditional and most significant route for DPC production involves the phosgenation of

phenol.[1][9] This process can be conducted under various conditions, but the net reaction

involves reacting phenol with highly toxic phosgene gas.

Reaction:2 PhOH + COCl₂ → (PhO)₂CO + 2 HCl[1]

While this method is well-established, the extreme toxicity of phosgene has driven the

development of alternative, greener synthesis routes.[21]

Non-Phosgene Synthesis Routes
To avoid the use of phosgene, several alternative methods have been developed, with

transesterification being the most prominent.
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Oxidative Carbonylation of Phenol: This method uses carbon monoxide and an oxidant.[1]

Reaction:2 PhOH + CO + [O] → (PhO)₂CO + H₂O[1]

Transesterification of Dimethyl Carbonate (DMC): This is considered an ideal,

environmentally friendly process as the raw materials are non-toxic and non-corrosive.[21]

The reaction proceeds in two steps, forming methyl phenyl carbonate (MPC) as an

intermediate, which then undergoes disproportionation or further reaction with phenol to yield

DPC.[21] Reaction 1:CH₃OCO₂CH₃ + PhOH → PhOCO₂CH₃ + CH₃OH[1] Reaction 2:2

PhOCO₂CH₃ → (PhO)₂CO + CH₃OCO₂CH₃ (Disproportionation) or PhOCO₂CH₃ + PhOH →

(PhO)₂CO + CH₃OH[21] Despite its green credentials, this reaction has unfavorable kinetics

and thermodynamics, often requiring high temperatures which can lead to side reactions like

the methylation of phenol to anisole.[1]

Synthesis Pathways of Diphenyl Carbonate

Phosgene Route

Non-Phosgene Routes
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Caption: Major industrial synthesis routes for diphenyl carbonate.

Key Reactions and Applications
Diphenyl carbonate's reactivity makes it a versatile reagent in organic chemistry and polymer

science.

Polycarbonate Synthesis
The primary application of DPC is in the melt polycondensation process to produce

polycarbonate resins.[1][2] This involves a transesterification reaction with bisphenol A, where

DPC acts as the carbonate source. Phenol is generated as a co-product, which can be

recycled.[2] This non-phosgene method is increasingly favored for producing high-performance

thermoplastics.[2]

Synthesis of Polycarbonate from DPC

Diphenyl Carbonate (DPC)

Melt
Polycondensation

Bisphenol A

Polycarbonate Polymer Phenol (byproduct)

Polymerization Release
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Caption: Transesterification of DPC and Bisphenol A to form polycarbonate.
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Other Applications
Beyond polycarbonates, DPC is used as:

A Carbonyl Source: It serves as a safe and efficient carbonylating agent for synthesizing

other valuable compounds, such as cyclic carbonates from vicinal diols.[6]

A Solvent and Plasticizer: In its molten state, it can act as a solvent for materials like

nitrocellulose.[3][5]

An Intermediate: It is used in the synthesis of agrochemicals and other fine chemicals.[2][3]

Experimental Protocols
General Procedure for Organocatalytic Synthesis of
Cyclic Carbonates
A practical and highly efficient method for synthesizing cyclic carbonates using DPC as a

phosgene replacement has been developed.[6] The protocol uses the organocatalyst 1,5,7-

triazabicyclo[4.4.0]dec-5-ene (TBD).[6]

Methodology:

To a solution of diphenyl carbonate (1.0 equiv, e.g., 0.50 mmol, 0.11 g) and a vicinal diol

(1.1 equiv, e.g., 0.55 mmol) in 2-Me-THF (0.8 mL), add TBD (2.0 mol %, e.g., 0.010 mmol,

1.4 mg).[6]

Stir the resulting mixture in an oil bath at the specified temperature.[6]

Monitor the reaction for completion using Thin Layer Chromatography (TLC) or ¹H NMR

spectroscopy.[6]

Upon completion, quench the reaction by adding one drop of acetic acid to the mixture.[6]

Purify the crude product directly via flash column chromatography on silica gel (e.g., using a

hexanes/ethyl acetate gradient from 9:1 to 4:1) to yield the desired cyclic carbonate.[6]
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General Workflow for DPC Synthesis and Characterization

Start: Select Synthesis Route
(e.g., Transesterification)

Reaction Setup:
- Charge reactor with reactants (Phenol, DMC)

- Add catalyst
- Set temperature and pressure

Reaction Monitoring:
- TLC
- GC

- NMR

Adjust Conditions

Workup & Isolation:
- Quenching
- Extraction

- Solvent Removal

Reaction Complete

Purification:
- Recrystallization

- Distillation
- Column Chromatography

Characterization of DPC:
- Melting Point

- NMR Spectroscopy
- IR Spectroscopy

- Mass Spectrometry

Final Product:
Pure Diphenyl Carbonate
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Caption: A typical workflow for the synthesis and analysis of DPC.
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Safety, Handling, and Toxicity
Researchers must handle diphenyl carbonate with appropriate safety precautions due to its

potential hazards.

Table 4: Hazard and Toxicity Data
Metric Value

Classification/Note
s

Source(s)

GHS Hazard

Statements
H302, H411

Harmful if swallowed.

Toxic to aquatic life

with long lasting

effects.

[5][15][18][22][23]

Signal Word Warning [5][22][23]

Oral LD50 (Rat) 1500 mg/kg
Acute toxicity, oral

(Category 4)
[9][10][15]

Dermal LD50 (Rabbit) >2000 mg/kg

Not classified as a

skin irritant, though

abrasive damage is

possible.

[9][10]

Eye Irritation
Not irritating to the

eye in rabbit studies.

May cause transient

discomfort.
[9][10]

Handling and Personal Protective Equipment (PPE)
General Handling: Avoid all personal contact, including the inhalation of dust.[10] Use in a

well-ventilated area with local exhaust ventilation.[2][22] Avoid dust formation and

accumulation.[22][23]

Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH-

approved goggles.[23]

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat or chemical-

resistant suit.[10][23] When handling molten material, use heat-resistant gloves.[10]
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Respiratory Protection: For nuisance exposures or where dust is generated, use a P95 (US)

or P1 (EU) particle respirator.[23]

Storage: Store in a cool, dry, well-ventilated place away from direct sunlight and incompatible

materials such as strong oxidizing agents.[2][10][12] Keep containers tightly closed.[2]

First Aid Measures
Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison

control center immediately.[2][22][23]

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration and seek immediate medical attention.[2][22][23]

Skin Contact: Wash off immediately with soap and plenty of water. Remove contaminated

clothing.[2][22][23]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[2][22]

Conclusion
Diphenyl carbonate is a compound of significant industrial and academic interest. Its role as a

safer alternative to phosgene in polycarbonate production highlights the shift towards greener

chemical processes. For researchers, a thorough understanding of its physical properties,

reactivity, synthesis protocols, and safety requirements is essential for its effective and safe

utilization in the laboratory and beyond. The data and protocols summarized in this guide serve

as a foundational resource for professionals engaged in polymer science, organic synthesis,

and materials development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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